Cas no 3786-29-6 (Butanediamide,2-methylene-)

Butanediamide,2-methylene- structure
Butanediamide,2-methylene- structure
Product Name:Butanediamide,2-methylene-
CAS No:3786-29-6
MF:C5H8N2O2
MW:128.129220962524
CID:315917
PubChem ID:239162
Update Time:2025-04-19

Butanediamide,2-methylene- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide,2-methylene-
    • 2-methylidenebutanediamide
    • AC1L62K9
    • AC1Q5IRC
    • Itaconamide
    • Itaconic diamide
    • NSC43974
    • Succinamide, 2-methylene-
    • 3786-29-6
    • DTXSID30191298
    • NSC 43974
    • AKOS006338235
    • NSC-43974
    • itaconic amide
    • 287SW8OJ4O
    • 2-Methylenesuccinamide #
    • SCHEMBL370642
    • Butanediamide, 2-methylene-
    • UNII-287SW8OJ4O
    • 2-METHYLENEBUTANEDIAMIDE
    • Inchi: 1S/C5H8N2O2/c1-3(5(7)9)2-4(6)8/h1-2H2,(H2,6,8)(H2,7,9)
    • InChI Key: JGBOVFKUKBGAJQ-UHFFFAOYSA-N
    • SMILES: O=C(CC(=C)C(N)=O)N

Computed Properties

  • Exact Mass: 128.05864
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18
  • LogP: 0.30390

Butanediamide,2-methylene- Related Literature

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